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An In-depth Technical Guide to 5-Amino-3-bromo-2-methoxypyridine (CAS: 53242-18-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of 5-Amino-3-bromo-2-
methoxypyridine, a key heterocyclic building block in modern synthetic chemistry. With the

CAS number 53242-18-5, this compound is a versatile intermediate utilized in the development

of novel pharmaceutical agents and agrochemicals.[1][2] Its unique trifunctional structure,

featuring amino, bromo, and methoxy groups on a pyridine scaffold, offers multiple reaction

sites for constructing complex molecular architectures. This guide covers its physicochemical

properties, reactivity, representative experimental protocols, and safety information, serving as

a critical resource for professionals in medicinal chemistry and related fields.

Introduction
5-Amino-3-bromo-2-methoxypyridine is a substituted pyridine derivative of significant

interest to the chemical research community. The pyridine ring is a privileged scaffold in drug

discovery, present in numerous approved therapeutic agents. The strategic placement of a

bromine atom at the 3-position, an amino group at the 5-position, and a methoxy group at the

2-position makes this compound an ideal substrate for a variety of chemical transformations.
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The bromine atom serves as a versatile handle for metal-catalyzed cross-coupling reactions,

enabling the formation of carbon-carbon and carbon-heteroatom bonds.[1] The amino group

provides a site for amidation, diazotization, or other nucleophilic reactions. This multi-functional

nature allows for the systematic elaboration of the pyridine core to generate libraries of novel

compounds for biological screening. Consequently, it is frequently employed in the synthesis of

potential therapeutic agents, particularly in the fields of oncology and neurology.[1]

Physicochemical and Spectroscopic Data
The fundamental properties of 5-Amino-3-bromo-2-methoxypyridine are summarized below.

Physical and Chemical Properties
Property Value Source(s)

CAS Number 53242-18-5 [3]

Molecular Formula C₆H₇BrN₂O [3]

Molecular Weight 203.04 g/mol [3]

Synonyms
2-Methoxy-3-bromo-5-

aminopyridine
[1]

Purity Specification ≥98% (via HPLC)

Physical Form Solid

Solubility Slightly soluble in water [4][5]

Storage Conditions 0-8°C, store under inert gas [1]

Spectroscopic Data
Experimental spectroscopic data for this specific compound is not readily available in public

databases. The following table provides predicted ¹H and ¹³C NMR chemical shifts based on its

chemical structure. These values are for estimation purposes and must be confirmed via

experimental analysis.
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Spectrum Predicted Chemical Shifts (ppm)

¹H NMR

δ 7.5-7.7 (d, 1H), H at C4; δ 6.8-7.0 (d, 1H), H at

C6; δ 4.0-4.2 (br s, 2H), -NH₂ protons; δ 3.8-4.0

(s, 3H), -OCH₃ protons.

¹³C NMR

δ ~155-160, C2 (-OCH₃); δ ~100-105, C3 (-Br);

δ ~135-140, C4; δ ~130-135, C5 (-NH₂); δ

~115-120, C6.

Synthesis and Reactivity
Synthesis
A definitive, published synthesis protocol for 5-Amino-3-bromo-2-methoxypyridine is not

readily available. However, a plausible multi-step synthetic route can be conceptualized starting

from 2-methoxypyridine, involving sequential nitration, bromination, and reduction of the nitro

group. The precise order and conditions of these steps would require experimental optimization

to achieve the desired isomer.

Reactivity and Applications
The reactivity of 5-Amino-3-bromo-2-methoxypyridine is dictated by its three functional

groups, making it a valuable building block.

Pharmaceutical Development: It serves as a crucial intermediate in synthesizing complex

molecules targeting neurological disorders and for use in oncology research.[1]

Agrochemicals: The compound is used in formulating new and more effective pesticides and

herbicides.[1]

Material Science: It has potential applications in the development of novel materials like

conducting polymers and organic light-emitting diodes (OLEDs).[1]

The primary utility stems from the C-Br bond, which is highly amenable to palladium-catalyzed

cross-coupling reactions.
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Reactivity Profile

Reaction Types

Products / Applications

5-Amino-3-bromo-2-methoxypyridine

Suzuki-Miyaura Coupling
(C-C Bond Formation)

R-B(OH)₂
Pd Catalyst, Base

Buchwald-Hartwig Amination
(C-N Bond Formation)

R₂NH
Pd Catalyst, Base

Sonogashira Coupling
(C-C Bond Formation)

Terminal Alkyne
Pd/Cu Catalysts, Base

Amide Coupling / Diazotization
(Amine Reactivity)

Acyl Chloride or NaNO₂/H⁺

Biaryl Pyridines
(e.g., Kinase Inhibitors) Aryl-amino Pyridines Alkynyl Pyridines Functionalized Pyridines

Click to download full resolution via product page

Caption: Reactivity map of 5-Amino-3-bromo-2-methoxypyridine.

Experimental Protocols
While no protocols starting with the exact target compound are published, the following is a

detailed, representative procedure for a Suzuki-Miyaura cross-coupling reaction, adapted from

established methodologies for structurally similar bromopyridines.[6] This protocol serves as a

robust starting point for researchers.

Representative Protocol: Suzuki-Miyaura Coupling
Objective: To synthesize a 3-aryl-5-amino-2-methoxypyridine derivative via a palladium-

catalyzed cross-coupling reaction.
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Materials:

5-Amino-3-bromo-2-methoxypyridine (1.0 equiv)

Arylboronic acid (1.1 - 1.5 equiv)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2-5 mol%)

Potassium phosphate (K₃PO₄) or Sodium Carbonate (Na₂CO₃) (2.0 - 3.0 equiv)

Anhydrous 1,4-Dioxane

Deionized Water

Ethyl Acetate (for extraction)

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

Reaction Setup: To an oven-dried Schlenk flask, add 5-Amino-3-bromo-2-
methoxypyridine, the arylboronic acid, and the base (K₃PO₄).

Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas

(Argon or Nitrogen) three times.

Catalyst and Solvent Addition: Under a positive pressure of inert gas, add the palladium

catalyst [Pd(PPh₃)₄]. Subsequently, add the anhydrous 1,4-dioxane and water (typically a 4:1

to 5:1 ratio of dioxane:water) via syringe.

Degassing: Degas the resulting mixture by bubbling the inert gas through the solution for 15-

20 minutes.

Reaction: Immerse the flask in a preheated oil bath at 85-95°C and stir vigorously for 12-24

hours.
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Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS

until the starting material is consumed.

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture

with ethyl acetate (50 mL) and filter through a pad of Celite to remove the catalyst.

Extraction: Transfer the filtrate to a separatory funnel. Wash with water (2 x 30 mL) and then

with brine (30 mL).

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the crude residue by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure

product.
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Start: Reagent Assembly

1. Combine Bromopyridine,
Arylboronic Acid, & Base

in Schlenk Flask

2. Evacuate & Backfill
with Inert Gas (3x)

3. Add Pd Catalyst
& Solvents (Dioxane/H₂O)

4. Degas Mixture

5. Heat at 85-95°C
(12-24h)

6. Cool, Dilute with EtOAc,
& Filter

7. Aqueous Extraction
(H₂O & Brine)

8. Dry Organic Layer
& Concentrate

9. Purify via Column
Chromatography

Final Product

Building Block
(5-Amino-3-bromo-
2-methoxypyridine)

Chemical Synthesis
(e.g., Suzuki Coupling)

Novel Compound
Library Generation

High-Throughput
Biological Screening
(e.g., Kinase Assays)

Hit Identification &
Lead Optimization
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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